4-cyano-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-cyano-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C17H18FN5O2S/c18-15-11-20-17(21-12-15)23-7-5-14(6-8-23)10-22-26(24,25)16-3-1-13(9-19)2-4-16/h1-4,11-12,14,22H,5-8,10H2
• InChI Key: AKSRVKBNQDRFLH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)C2=CC=C(C=C2)C#N)C3=NC=C(C=N3)F
• Molecular Formula: C17H18FN5O2S
• Molecular Weight: 375.4 g/mol

Description

4-cyano-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide, also known as PF-06463922, is a potent and selective inhibitor of the receptor tyrosine kinase c-Met. This molecule has gained significant attention in recent years due to its potential therapeutic applications in cancer treatment. In

Scientific Research Applications

Quantum Chemical and Molecular Dynamics Simulation Studies

A study explored the adsorption and corrosion inhibition properties of piperidine derivatives, including those related to the specified chemical structure, on iron corrosion. Quantum chemical calculations and molecular dynamics simulations were performed to understand their behavior on metal surfaces, suggesting applications in corrosion prevention technologies (Kaya et al., 2016).

Carbonic Anhydrase Inhibitory Effects

Another research focused on the synthesis of benzenesulfonamides, including derivatives similar to the specified chemical, and their inhibitory effects on carbonic anhydrase enzymes. This suggests potential therapeutic applications, particularly in the treatment of conditions where enzyme inhibition is beneficial (Gul et al., 2016).

Selective Cyclooxygenase-2 Inhibitors

Derivatives of benzenesulfonamides have been evaluated for their ability to selectively inhibit cyclooxygenase-2 (COX-2), with implications for the development of anti-inflammatory drugs. The introduction of specific structural features, like fluorine atoms, enhanced selectivity and potency, highlighting its potential in pharmaceutical applications (Hashimoto et al., 2002).

Anticancer Activity

Novel indenopyridine derivatives, structurally related to the specified chemical, have shown promising in vitro anticancer activity against breast cancer cell lines. This indicates the potential of such compounds in the development of new anticancer therapies (Ghorab & Al-Said, 2012).

Phospholipase A2 Inhibitors

Research into substituted benzenesulfonamides as novel potent inhibitors of membrane-bound phospholipase A2 suggests their application in reducing myocardial infarction size, pointing to potential therapeutic uses in cardiovascular diseases (Oinuma et al., 1991).